
"physical and chemical properties of 2,4-
Dimethyl-2-pentanol"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyl-2-pentanol

Cat. No.: B165554 Get Quote

An In-depth Technical Guide to 2,4-Dimethyl-2-
pentanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and safety information for 2,4-Dimethyl-2-pentanol (CAS No. 625-06-9).

This tertiary alcohol is a valuable solvent and synthetic intermediate in various chemical

applications, including the pharmaceutical and fine chemical industries.[1][2]

Chemical Identity and Structure
2,4-Dimethyl-2-pentanol is a branched-chain aliphatic alcohol. Its structure consists of a

pentane backbone with methyl groups at positions 2 and 4, and a hydroxyl group at position 2.
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Identifier Value

IUPAC Name 2,4-dimethylpentan-2-ol[3]

CAS Number 625-06-9[1][3][4]

Molecular Formula C7H16O[1][3][4][5]

Molecular Weight 116.20 g/mol [3][4][5]

Synonyms
Isobutyldimethylcarbinol, 2,4-Dimethylpentan-2-

ol[3][6][7][8]

InChI Key
FMLSQAUAAGVTJO-UHFFFAOYSA-N[3][4][8]

[9]

Canonical SMILES CC(C)CC(C)(C)O[4][9]

Physicochemical Properties
2,4-Dimethyl-2-pentanol is a colorless to light yellow liquid at room temperature.[1] Its

physical and chemical properties are summarized in the table below.
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Property Value Source

Appearance Colorless to light yellow liquid [1]

Boiling Point 132-134 °C[10]; 144-147 °C[1] Multiple sources

Melting Point -30.45 °C (estimated) [10]

Density 0.80 - 0.81 g/cm³ [1][7]

Flash Point 38 °C [10]

Water Solubility 13.22 g/L at 25 °C[4] [4]

Organic Solvent Solubility
Soluble in ethers, alcohols,

and ketones[1]
[1]

Vapor Pressure 3.76 mmHg at 25 °C

Refractive Index 1.415 - 1.417 at 20 °C [7][10]

pKa 15.38 ± 0.29 (Predicted) [4]

Chemical Reactivity and Synthesis
As a tertiary alcohol, 2,4-Dimethyl-2-pentanol's hydroxyl group exhibits characteristic

reactivity, though it is subject to steric hindrance from the adjacent methyl and isobutyl groups.

It is commonly used as a solvent and an intermediate in the synthesis of pesticides, fragrances,

and pharmaceuticals.[1][2]

Logical Relationship of Structure to Properties
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Molecular Structure Resulting Properties
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Caption: Relationship between molecular structure and key chemical properties.

Experimental Protocols
Synthesis via Grignard Reaction
A common method for synthesizing 2,4-Dimethyl-2-pentanol involves the reaction of a

Grignard reagent with a ketone.[11]

Reactants:

4-methyl-2-pentanone (methyl isopropyl ketone)

Methylmagnesium bromide (Grignard reagent), formed from methyl bromide and

magnesium.

Anhydrous ether (solvent)

Dilute acid (for workup)

Methodology:

Grignard Reagent Preparation: Methyl bromide is reacted with magnesium turnings in

anhydrous ether to form methylmagnesium bromide. This reaction is exothermic and must be
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controlled.

Reaction with Ketone: The prepared Grignard reagent is slowly added to a solution of 4-

methyl-2-pentanone in anhydrous ether. The mixture is typically stirred and may require

cooling.

Acid Workup: After the reaction is complete, the mixture is carefully poured into a cold, dilute

acid solution (e.g., H₂SO₄ or HCl) to protonate the alkoxide intermediate and dissolve the

magnesium salts.

Extraction and Purification: The organic layer is separated, washed, dried, and the solvent is

removed. The resulting crude 2,4-Dimethyl-2-pentanol is then purified by distillation.

Synthesis Workflow Diagram
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Caption: Experimental workflow for the synthesis of 2,4-Dimethyl-2-pentanol.

Spectroscopic Data
Characterization of 2,4-Dimethyl-2-pentanol is typically performed using standard

spectroscopic methods.
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Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR spectra are used to

confirm the carbon skeleton and the position of the hydroxyl group.[3][4][9]

Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic broad absorption band

for the O-H stretch of the alcohol group, typically in the range of 3200-3600 cm⁻¹.[3][8]

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine

the molecular weight and fragmentation pattern, which helps in structural elucidation.[3][8][9]

[12]

Publicly available spectral data can be found in databases such as the NIST Chemistry

WebBook and ChemicalBook.[3][8][9]

Safety and Handling
2,4-Dimethyl-2-pentanol is a flammable liquid and presents several health hazards. Proper

safety precautions are mandatory.

GHS Hazard Information
Hazard Class GHS Classification

Physical Hazard Flammable liquid and vapor (Category 3)[5]

Health Hazards Harmful if swallowed[3]

Causes skin irritation[3][13]

Causes serious eye damage/irritation[3]

May cause respiratory irritation[3][13]

Source: GHS information aggregated from multiple suppliers.[3]

Handling and Storage Recommendations
Ventilation: Use only in a well-ventilated area or outdoors.[1]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and

appropriate lab clothing to avoid skin and eye contact.[1][14]
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Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[5][14]

Use non-sparking tools and take precautionary measures against static discharge.[13][14]

Storage: Store in a cool, well-ventilated place.[14] Keep the container tightly closed.[5][14]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[5][14] In case of contact or inhalation, move to fresh air and seek medical attention if

symptoms persist.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165554#physical-and-chemical-properties-of-2-4-
dimethyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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